1-[(2,5-difluorophenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

• IUPAC Name: 1-[(2,5-difluorophenyl)methyl]-3-phenylthieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H12F2N2O2S/c20-13-6-7-15(21)12(10-13)11-22-16-8-9-26-17(16)18(24)23(19(22)25)14-4-2-1-3-5-14/h1-10H,11H2
• InChI Key: UISYWUUMMQROMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C3=C(C=CS3)N(C2=O)CC4=C(C=CC(=C4)F)F
• Molecular Formula: C19H12F2N2O2S
• Molecular Weight: 370.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, with several rings and functional groups. The thieno[3,2-d]pyrimidine-2,4-dione ring is a key part of the structure. The compound also contains a phenyl ring and a difluorophenyl group.

Future Directions

Given the lack of information available on this compound, future research could focus on elucidating its synthesis, properties, and potential applications. This could include studies on its physical and chemical properties, its reactivity, and any biological activity it may have.

Mechanism of Action

Target of Action

Similar compounds with pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds have been reported to inhibit cyclin-dependent kinase 2 (cdk2) . CDK2 is a crucial regulator of the cell cycle and is an appealing target for cancer treatment .

Mode of Action

Compounds with similar structures have shown to inhibit cdk2 . They bind to the active site of CDK2, preventing its interaction with cyclin A2, thereby inhibiting the kinase activity of CDK2 . This leads to cell cycle arrest and apoptosis .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression. CDK2 is essential for the G1/S and G2/M phase transitions of the cell cycle . By inhibiting CDK2, these compounds prevent the progression of the cell cycle, leading to cell cycle arrest . This can trigger programmed cell death or apoptosis, particularly in cancer cells .

Pharmacokinetics

A compound with a similar structure, c03, has shown good plasma stability and low inhibitory activity to a panel of cytochrome p450 isoforms except cyp2c9 . These properties can influence the bioavailability of the compound .

Result of Action

The inhibition of CDK2 by these compounds leads to significant cytotoxic activities against various cell lines . For instance, similar compounds have shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines, and moderate activity against HepG-2 . This suggests that these compounds could potentially be used as anticancer agents .